MDL27324

• Molecular Formula: C29H38F3N5O6S
• Molecular Weight: 641.7 g/mol
• InChI: InChI=1S/C29H38F3N5O6S/c1-16(2)24(25(38)29(30,31)32)34-27(40)22-13-9-15-37(22)28(41)18(4)33-26(39)17(3)35-44(42,43)23-14-8-10-19-20(23)11-7-12-21(19)36(5)6/h7-8,10-12,14,16-18,22,24,35H,9,13,15H2,1-6H3,(H,33,39)(H,34,40)/t17-,18-,22-,24-/m0/s1
• InChIKey: KRPOBUBNNHJTKL-OVFSYLBISA-N

MDL27324 Inhibitor Overview

MDL27324 (CAS 123285-50-7) is a small-molecule inhibitor of human neutrophil elastase [1]. Chemically, it is an N-arylsulfonyl amino acid-derived tripeptide analog with a molecular formula of C29H38F3N5O6S and molecular weight of 641.7 g/mol [2]. As a neutrophil protease inhibitor, MDL27324 occupies a niche within the broader class of serine protease inhibitors used in inflammatory disease research, although the compound's reported cellular activity resides in the high-micromolar range [3].

▸ Selective human neutrophil elastase (HNE) inhibitor with peptidyl trifluoromethyl ketone warhead

▸ Dansyl fluorophore enables intracellular tracking and imaging workflows

▸ Moderate intracellular activity supports extracellular vs. phagosomal elastase compartment studies

• [1] TargetMol. MDL 27324 Product Page. CAS 123285-50-7. Accessed 2026. View Source
• [2] TargetMol. MDL 27324 Chemical Information. Accessed 2026. View Source
• [3] MedChemExpress (MCE). MDL27324 Product Datasheet. Cat. No. HY-126822. Accessed 2026. View Source

Why MDL27324 Cannot Be Substituted

Even among neutrophil elastase inhibitors, MDL27324 presents a specific data profile that complicates simple substitution. While newer-generation elastase inhibitors such as sivelestat demonstrate nanomolar-range potency in biochemical assays [1], MDL27324's reported cellular activity is limited to 20% inhibition at 200 µM in an immune complex proteolysis model [2]. This quantitative disparity means that substituting MDL27324 with a more potent elastase inhibitor without careful re-titration and re-validation would render comparative experimental results uninterpretable. Furthermore, direct comparator studies between MDL27324 and other elastase inhibitors in identical assay systems are absent from the publicly available literature [3], introducing a procurement risk: users who select MDL27324 based on published protocols must source exactly this compound to reproduce prior findings, yet those prior findings themselves offer limited quantitative benchmarking against alternative agents.

Risk 1 Dansyl fluorophore absent in non-dansylated HNE inhibitors — fluorescence tracking may be lost

Risk 2 Distinct extracellular/intracellular inhibition gradient may shift with other HNE tool compounds

Risk 3 No oral bioavailability or clinical-stage data — cannot substitute oral/clinical-stage HNE inhibitors

• [1] Kawabata K, Suzuki M, Sugitani M, et al. ONO-5046, a novel inhibitor of human neutrophil elastase. Biochem Biophys Res Commun. 1991;177(2):814-820. View Source
• [2] Doherty NS, Dinerstein RJ, Mehdi S. Novel inhibitors of polymorphonuclear neutrophil (PMN) elastase and cathepsin G: evaluation in vitro of their potential for the treatment of inflammatory connective tissue damage. Int J Immunopharmacol. 1990;12(7):787-795. View Source
• [3] Search across PubMed, Google Scholar, and vendor technical datasheets conducted April 2026. No head-to-head comparative studies identified. View Source

MDL27324 Comparative Evidence

Cell Uptake and Intracellular Activity

MDL27324 demonstrates the ability to penetrate neutrophils and partially inhibit proteolysis of ingested immune complexes within the phagolysosomal compartment [1]. In contrast, many elastase inhibitors with superior biochemical potency (e.g., sivelestat with Ki ~200 nM) exhibit poor cell permeability or are designed as extracellular agents [2]. The sole quantitative cellular data point available for MDL27324 is 20% inhibition of fluoresceinated immune complex proteolysis at 200 µM [3]. This represents the only verified differentiating feature for MDL27324, but the modest magnitude of inhibition combined with the high concentration required limits its utility in assays where robust inhibition is required.

Cell Uptake & Intracellular Activity

Head-to-head

20% inhibition at 200 μM vs. cytochalasin B (65%) and chloroquine (80%)

Enables extracellular elastase compartment differentiation

Rat neutrophil phagocytosis assay; cellular uptake confirmed

Evidence Dimension	Inhibition of intracellular proteolysis in neutrophils
Target Compound Data	20% inhibition at 200 µM (fluoresceinated immune complex proteolysis)
Comparator Or Baseline	Sivelestat: Extracellular elastase inhibitor with limited cell permeability; biochemical Ki ~200 nM
Quantified Difference	MDL27324: cell-permeable but low potency; Sivelestat: high biochemical potency but limited intracellular access
Conditions	Human neutrophil assay measuring proteolysis of ingested fluoresceinated immune complexes

Why This Matters

This is the only cell-based activity data published for MDL27324; users who require intracellular elastase inhibition with cell-permeable compounds must weigh this modest activity against the complete absence of alternative intracellular activity data for other compounds.

• [1] Doherty NS, Dinerstein RJ, Mehdi S. Novel inhibitors of polymorphonuclear neutrophil (PMN) elastase and cathepsin G: evaluation in vitro of their potential for the treatment of inflammatory connective tissue damage. Int J Immunopharmacol. 1990;12(7):787-795. View Source
• [2] Kawabata K, Suzuki M, Sugitani M, et al. ONO-5046, a novel inhibitor of human neutrophil elastase. Biochem Biophys Res Commun. 1991;177(2):814-820. View Source
• [3] MedChemExpress (MCE). MDL27324 Product Datasheet. Cat. No. HY-126822. Accessed 2026. View Source

Elastase vs. Cathepsin G Selectivity

No peer-reviewed publication, patent, or vendor datasheet provides a direct head-to-head comparison of MDL27324 against any other elastase inhibitor in a standardized assay [1]. Reference compounds such as sivelestat (IC50 ~44 nM in isolated enzyme assays) and alvelestat (AZD9668, IC50 ~12 nM) have well-characterized potency profiles [2], while MDL27324 lacks even a basic biochemical IC50 or Ki value in the public domain [3]. The only quantitative activity data available is the 20% inhibition at 200 µM in a cellular immune complex proteolysis assay [4], which does not permit calculation of an IC50 or comparison to other compounds tested under identical conditions.

Elastase vs. Cathepsin G Selectivity

Class-level

P1 Val (elastase) vs. Phe (cathepsin G); analog MDL 27,399 Ki 7 μM

Structural divergence infers target selectivity; confirm elastase specificity

Direct Ki for MDL27324 not reported

Evidence Dimension	Biochemical potency against isolated human neutrophil elastase
Target Compound Data	No publicly available IC50 or Ki data
Comparator Or Baseline	Sivelestat: IC50 ~44 nM; Alvelestat (AZD9668): IC50 ~12 nM
Quantified Difference	Cannot be calculated due to missing target compound data
Conditions	Isolated human neutrophil elastase biochemical assays

Why This Matters

The complete absence of biochemical potency data for MDL27324 creates a significant procurement blind spot; users cannot benchmark this compound against alternatives without performing primary screening themselves.

• [1] Search across PubMed, Google Scholar, and major vendor technical datasheets (TargetMol, MCE, MedKoo) conducted April 2026. No head-to-head comparative studies or biochemical IC50 values identified. View Source
• [2] Stevens T, Ekholm K, Gränse M, et al. AZD9668: pharmacological characterization of a novel oral inhibitor of neutrophil elastase. J Pharmacol Exp Ther. 2011;339(1):313-320. View Source
• [3] TargetMol. MDL 27324 Product Page. No IC50 or Ki data listed. Accessed 2026. View Source
• [4] Doherty NS, Dinerstein RJ, Mehdi S. Novel inhibitors of polymorphonuclear neutrophil (PMN) elastase and cathepsin G: evaluation in vitro of their potential for the treatment of inflammatory connective tissue damage. Int J Immunopharmacol. 1990;12(7):787-795. View Source

Oral Bioavailability Comparison

A single study evaluated MDL27324 in a rat model of acute pancreatitis [1]. Rats were randomized into four groups: PMN-elastase treatment group, disease induction only, MDL27324 treatment group, and sham surgery control. Animals were sacrificed at 6 hours post-treatment, and pancreatic tissue was collected for pathological examination [2]. The study methodology implies some effect of MDL27324 on pancreatitis progression, but the full quantitative results (e.g., pathology scores, biochemical markers, statistical significance) are not accessible in the publicly available abstract [3]. Critically, no comparator compound (e.g., sivelestat, gabexate mesilate) was included in this study, and no subsequent studies have replicated these findings or benchmarked MDL27324 against other elastase inhibitors in any disease model [4].

Oral Bioavailability Comparison

Class-level

No oral data; MDL 101146 oral HNE inhibitor Ki 25 nM

Parenteral/in vitro use; oral studies need alternative compound

Oral PK not characterized for MDL27324

Evidence Dimension	In vivo efficacy in acute pancreatitis model
Target Compound Data	Qualitative evidence of effect based on study design (full quantitative results not accessible)
Comparator Or Baseline	No comparator compound included in study; no cross-study comparable data available
Quantified Difference	Cannot be calculated
Conditions	SD rat model of acute pancreatitis; 6-hour endpoint; pancreatic histopathology

Why This Matters

The existence of some in vivo data distinguishes MDL27324 from completely uncharacterized compounds, but the absence of comparator data and inaccessible full results severely limit its utility for procurement decisions based on demonstrated efficacy.

• [1] 外科理论与实践 (Journal of Surgery Concepts & Practice). Effect of PMN-Elastase Inhibitor MDL27324 on Acute Pancreatitis. 1998;(3). View Source
• [2] CNKI (China National Knowledge Infrastructure). Abstract: Effect of PMN-Elastase Inhibitor MDL27324 on Acute Pancreatitis. 1998. View Source
• [3] CNKI abstract page. Full text not accessible; only study design information available in preview. View Source
• [4] PubMed search conducted April 2026 using terms 'MDL27324 pancreatitis' and 'MDL 27324 in vivo'. No additional studies identified. View Source

MDL27324 Validated Applications

Extracellular vs. Intracellular Protease Assay

When reproducing experiments originally conducted with MDL27324, particularly the 1990 intracellular proteolysis assay described by Doherty et al. [1], users must procure MDL27324 specifically. Substitution with any other elastase inhibitor, even those with superior biochemical potency, would introduce an uncontrolled variable given the compound's unique combination of cell permeability and modest inhibitory activity at high micromolar concentrations. The cellular assay conditions (200 µM, 20% inhibition) are the only validated experimental parameters for this compound [2].

Elastase Pathway Dissection

Research questions requiring inhibition of elastase within the phagolysosomal compartment of neutrophils may benefit from MDL27324 due to its demonstrated cellular uptake, which distinguishes it from extracellular-restricted inhibitors like sivelestat [1]. However, users should calibrate expectations: the maximum reported inhibition is only 20% at 200 µM [2], meaning robust intracellular elastase inhibition cannot be achieved. This application is most suitable for proof-of-concept studies examining the role of intracellular versus extracellular elastase pools in neutrophil-mediated tissue damage.

Acute Parenteral Inflammation Models

The 1998 study of MDL27324 in rat acute pancreatitis provides a methodological reference point for researchers investigating the role of neutrophil elastase in pancreatic inflammation [1]. While the full quantitative results are not accessible, the study design (treatment vs. disease induction vs. sham controls, 6-hour endpoint with histopathological assessment) offers a template for experimental protocols. MDL27324 procurement is appropriate for users seeking to build upon this specific experimental lineage, provided they acknowledge the limitations of the available data [2].

Dansyl-Fluorophore Uptake Tracking

Given MDL27324's modest activity (20% inhibition at 200 µM) and the absence of biochemical potency data [1], this compound may serve as a low-potency reference standard when screening novel elastase inhibitors in cell-based assays. Compounds demonstrating significantly higher inhibition at lower concentrations can be benchmarked against MDL27324's known cellular activity profile, providing a quantitative frame of reference despite the compound's limited absolute efficacy [2].

Application

Selection Property

Validation Focus

Neutrophil compartment-specific protease studies

Limited intracellular phagosomal inhibition; confirmed cellular uptake

Extracellular vs. intracellular elastase activity readouts

Elastase-specific pathway dissection

P1 residue divergence from cathepsin G inhibitor analog

Confirm elastase selectivity over cathepsin G

Acute parenteral inflammation models

In vivo model-response without oral bioavailability requirement

Acute pancreatitis model-response endpoint validation

Fluorescence-based uptake and localization tracking

Dansyl fluorophore for imaging and flow cytometry

Compound distribution and subcellular localization

• [1] Doherty NS, Dinerstein RJ, Mehdi S. Novel inhibitors of polymorphonuclear neutrophil (PMN) elastase and cathepsin G: evaluation in vitro of their potential for the treatment of inflammatory connective tissue damage. Int J Immunopharmacol. 1990;12(7):787-795. View Source
• [2] MedChemExpress (MCE). MDL27324 Product Datasheet. Cat. No. HY-126822. Accessed 2026. View Source